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Compound of Interest

Compound Name: COH000

Cat. No.: B15572618 Get Quote

For Immediate Reference by Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the essential safety protocols and

logistical procedures for the proper disposal of COH000, an allosteric, covalent, and irreversible

inhibitor of the SUMO-activating enzyme (E1). Given its chemical nature, adherence to strict

disposal guidelines is paramount to ensure laboratory safety and environmental protection. The

primary source for all safety and disposal information must be the manufacturer-provided

Safety Data Sheet (SDS).

Key Safety and Handling Information
Before initiating any disposal procedures, it is critical to be familiar with the handling and

storage requirements of COH000.
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Property Quantitative Data Source

Purity 98.0% to 99.35% [1][2]

Storage (Powder) 3 years at -20°C [2]

Storage (in Solvent) 1 year at -80°C [2]

Solubility in DMSO 35.71 mg/mL to 50 mg/mL [2][3]

Solubility in Ethanol 1 mg/mL [2]

Water Solubility Insoluble [2]

Molecular Formula C₂₅H₂₅NO₅ [3]

Molecular Weight 419.47 g/mol [2][3]

CAS Number 1534358-79-6 [2][3][4]

Handling Precautions:

Always handle COH000 in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of dust or aerosols.[5][6][7]

Wear appropriate Personal Protective Equipment (PPE), including chemical safety goggles,

gloves, and a lab coat.[5][6][7]

Avoid contact with skin and eyes.[5][6][7] In case of contact, rinse thoroughly with water.

Prevent the formation of dust when handling the solid form.[5][6][7]

Step-by-Step Disposal Protocol for COH000
The following protocol is a general guideline based on standard laboratory procedures for

chemical waste. The specific instructions in the official COH000 Safety Data Sheet (SDS) from

your supplier must be followed and will supersede this guidance.

1. Waste Segregation and Collection:
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Solid Waste: Collect all solid COH000 waste, including residual powder, contaminated

weighing paper, and pipette tips, in a dedicated, clearly labeled hazardous waste container.

The container should be compatible with chemical waste and have a secure lid.

Liquid Waste:

Solutions of COH000 in organic solvents (e.g., DMSO, ethanol) should be collected in a

designated hazardous waste container for flammable organic solvents.

Do not mix with aqueous waste.

Due to its insolubility in water, do not dispose of COH000 or its solutions down the drain.

[2]

Contaminated Labware:

Disposable labware (e.g., tubes, flasks) heavily contaminated with COH000 should be

treated as hazardous waste.

For glassware, triple rinse with a suitable organic solvent (e.g., ethanol or acetone),

collecting the rinsate as hazardous liquid waste. After thorough rinsing, the glassware can

be washed according to standard laboratory procedures.

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "COH000".

Indicate the solvent used for liquid waste (e.g., "COH000 in DMSO").

Keep a log of the approximate amount of waste added to the container.

3. Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Ensure the lids of waste containers are always securely closed when not in use.
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4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Disposal
The logical flow for the proper disposal of COH000 is outlined below. This diagram emphasizes

the critical decision points and required actions to ensure safety and compliance.
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COH000 Disposal Workflow

Start: Generation of COH000 Waste

Consult COH000 Safety Data Sheet (SDS)

Identify Waste Type

Solid Waste (Powder, Contaminated Items)

Solid

Liquid Waste (Solutions in Organic Solvents)

Liquid

Collect in Labeled Solid Hazardous Waste Container Collect in Labeled Liquid Hazardous Waste Container

Store Waste in Designated Secure Area

Contact Environmental Health & Safety (EHS) for Pickup

End: Proper Disposal by Certified Vendor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of COH000 waste.
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Disclaimer: This information is intended as a guide and is not a substitute for the official Safety

Data Sheet (SDS) provided by the manufacturer. Always prioritize the information in the SDS

and consult with your institution's Environmental Health and Safety (EHS) office for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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